molecular formula C23H38O6 B1238977 20-Deoxorosaranolide CAS No. 81560-70-5

20-Deoxorosaranolide

Cat. No.: B1238977
CAS No.: 81560-70-5
M. Wt: 410.5 g/mol
InChI Key: XOGKMZLERJTDPN-MDZDMXLPSA-N
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Description

20-Deoxorosaranolide, also known as this compound, is a useful research compound. Its molecular formula is C23H38O6 and its molecular weight is 410.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

81560-70-5

Molecular Formula

C23H38O6

Molecular Weight

410.5 g/mol

IUPAC Name

(14E)-3,10-diethyl-7,9-dihydroxy-2,8,12,16-tetramethyl-4,17-dioxabicyclo[14.1.0]heptadec-14-ene-5,13-dione

InChI

InChI=1S/C23H38O6/c1-7-16-11-13(3)17(24)9-10-23(6)22(29-23)15(5)19(8-2)28-20(26)12-18(25)14(4)21(16)27/h9-10,13-16,18-19,21-22,25,27H,7-8,11-12H2,1-6H3/b10-9+

InChI Key

XOGKMZLERJTDPN-MDZDMXLPSA-N

SMILES

CCC1CC(C(=O)C=CC2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C

Isomeric SMILES

CCC1CC(C(=O)/C=C/C2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C

Canonical SMILES

CCC1CC(C(=O)C=CC2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C

Synonyms

20-deoxorosaranolide

Origin of Product

United States

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